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Compound of Interest

Compound Name: SRI-37240

Cat. No.: B10855002 Get Quote

Disclaimer: This document provides guidance on the proper disposal of the research chemical

SRI-37240 in the absence of a specific Safety Data Sheet (SDS). As a novel compound, SRI-
37240 should be treated as a hazardous substance. All procedures must be conducted in

accordance with institutional, local, state, and federal regulations. Consultation with your

institution's Environmental Health and Safety (EHS) department is mandatory before

proceeding with any disposal.

The proper management and disposal of laboratory chemicals are critical for ensuring the

safety of personnel and protecting the environment. For novel research compounds like SRI-
37240, for which a comprehensive hazard profile is not yet established, a cautious and

conservative approach to disposal is essential.

Summary of Known Information and Inferred
Hazards
Since a specific Safety Data Sheet (SDS) for SRI-37240 is not readily available, a complete

hazard profile has not been established. However, based on its intended use as a modulator of

biological pathways and initial research findings, a precautionary approach is warranted.
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Property Data Inferred Hazard/Precaution

Chemical Name SRI-37240

Treat as a biologically active

and potentially hazardous

compound.

CAS Number 883956-47-6

Use for accurate identification

and communication with your

EHS department.

Chemical Formula C₂₄H₂₃N₃O₂

The presence of nitrogen and

its complex structure suggest

that it should be treated as a

chemical waste and not be

disposed of in regular trash or

down the drain.

Molecular Weight 387.5 g/mol

Not directly relevant to

disposal hazards but useful for

inventory and waste tracking.

Known Biological Effect

Potent premature termination

codons (PTCs) inhibitor;

suppresses CFTR nonsense

mutations.[1] Research has

indicated a "deleterious effect

on ion conductance mediated

by the epithelial sodium

channel."

As a biologically active agent,

it should be assumed to have

potential toxicological effects.

Avoid direct contact and

inhalation. All waste must be

considered hazardous.

Physical Form Typically a solid powder.

Handle as a powder in a

manner that minimizes dust

generation (e.g., in a chemical

fume hood).

Solubility
Soluble in organic solvents

such as DMSO.

Waste solutions will be

considered hazardous organic

waste. Do not mix with

aqueous or other incompatible

waste streams.
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Best Practices for Handling and Waste Preparation
The following protocols are based on general best practices for handling and disposing of

uncharacterized research chemicals. These steps are designed to ensure safety and

compliance.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling SRI-37240, including a lab coat, safety glasses

with side shields (or goggles), and chemical-resistant gloves.

When handling the solid compound, work in a chemical fume hood to prevent inhalation of

any dust.

2. Waste Segregation:

Do not mix SRI-37240 waste with other chemical waste streams unless explicitly approved

by your EHS department.[2]

Maintain separate waste containers for solid SRI-37240 and solutions containing SRI-37240.

Keep aqueous and organic solvent waste streams separate.

3. Waste Container Selection and Labeling:

Use chemically compatible, leak-proof containers with secure screw-top lids. For organic

solutions, glass or polyethylene containers are generally suitable.[2]

As soon as the first waste is added, label the container with a "Hazardous Waste" label

provided by your EHS department.[2]

The label must include:

The full chemical name: "SRI-37240"

The words "Hazardous Waste"

An accumulation start date
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The name of the principal investigator and laboratory contact information

For solutions, list all components and their approximate percentages (e.g., "SRI-37240 in

DMSO, <1%").

4. Storage of Waste:

Store waste containers in a designated and properly labeled satellite accumulation area

(SAA) within your laboratory.

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.

Ensure waste containers are kept closed except when adding waste.[2]

Use secondary containment (e.g., a larger, chemically resistant bin) to prevent spills.[2]

Step-by-Step Disposal Procedure
The disposal of SRI-37240 must be managed through your institution's hazardous waste

program. Under no circumstances should this chemical be disposed of in the regular trash or

poured down the drain.

Consult Your EHS Department: Before generating any SRI-37240 waste, contact your

institution's EHS department to inform them about the new research chemical and to

understand their specific requirements for its disposal.

Collect Waste: Following the handling and segregation guidelines above, collect all SRI-
37240 waste in the appropriately labeled hazardous waste containers. This includes:

Unused or expired solid SRI-37240.

Solutions containing SRI-37240.

Contaminated materials such as pipette tips, gloves, and weighing paper. These should be

collected in a designated solid waste container.
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Request a Waste Pickup: Once your waste container is full or you have completed the

experiments, schedule a hazardous waste pickup with your EHS department according to

their procedures.

Documentation: Maintain a log of all SRI-37240 waste generated, including quantities and

dates. Your EHS department will provide a manifest or other tracking documents upon waste

collection. Retain these records as required by your institution and local regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical with unknown hazards, such as SRI-37240.
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Start: Need to dispose of SRI-37240

Is a specific Safety Data Sheet (SDS)
available for SRI-37240?

Assume the compound is hazardous.
Follow general procedures for

uncharacterized research chemicals.

No

Consult your institution's
Environmental Health & Safety (EHS) department.

Yes (Follow SDS guidelines and still consult EHS)

Segregate waste:
- Solid vs. Liquid

- Organic vs. Aqueous
- Do not mix with other waste streams.

Use a compatible, leak-proof
waste container.

Label container with:
- 'Hazardous Waste'

- 'SRI-37240'
- All components and concentrations

- PI name and lab info

Store in a designated Satellite
Accumulation Area (SAA) with

secondary containment.

Request a hazardous waste pickup
from your EHS department.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for SRI-37240 as an uncharacterized research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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